Cas no 1197669-20-7 (3-(1,3-Benzoxazol-2-yl)-4,4,4-trifluoro-3-hydroxybutanoic acid)

• Product Name: 3-(1,3-Benzoxazol-2-yl)-4,4,4-trifluoro-3-hydroxybutanoic acid
• CAS No: 1197669-20-7
• MF: C₁₁H₈F₃NO₄
• MW: 275.180733680725
• CID: 5055334
• Update Time: 2025-05-20

3-(1,3-Benzoxazol-2-yl)-4,4,4-trifluoro-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-benzoxazol-2-yl)-4,4,4-trifluoro-3-hydroxybutanoic acid
• NE58911
• Z99563479
• 3-(1,3-Benzoxazol-2-yl)-4,4,4-trifluoro-3-hydroxybutanoic acid

• Inchi： 1S/C11H8F3NO4/c12-11(13,14)10(18,5-8(16)17)9-15-6-3-1-2-4-7(6)19-9/h1-4,18H,5H2,(H,16,17)
• InChI Key： LCWVRLZLXCGRJM-UHFFFAOYSA-N
• SMILES： FC(C(C1=NC2C=CC=CC=2O1)(CC(=O)O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 362
• XLogP3: 1.4
• Topological Polar Surface Area: 83.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 3-(1,3-Benzoxazol-2-yl)-4,4,4-trifluoro-3-hydroxybutanoic acid

3-(1,3-Benzoxazol-2-yl)-4,4,4-trifluoro-3-hydroxybutanoic Acid: A Promising Compound in Pharmaceutical Research

3-(1,3-Benzoxazol-2-yl)-4,4,4-trifluoro-3-hydroxybutanoic acid (CAS No. 1197669-20-7) is a unique and multifaceted compound that has garnered significant attention in the field of pharmaceutical research due to its potential therapeutic applications. This compound belongs to the class of β-hydroxy acids and is characterized by its distinctive chemical structure, which includes a benzoxazole moiety and trifluoromethyl group. These structural features contribute to its diverse biological activities and make it a valuable candidate for various drug development initiatives.

The benzoxazole ring is a well-known heterocyclic structure that has been extensively studied for its pharmacological properties. It is often associated with compounds that exhibit antimicrobial, anti-inflammatory, and anticancer activities. The presence of the trifluoromethyl group further enhances the compound's stability and lipophilicity, which are crucial for improving its bioavailability and pharmacokinetic profile. Additionally, the β-hydroxy acid functionality imparts unique reactivity and solubility characteristics, making it an attractive scaffold for medicinal chemistry.

Recent studies have highlighted the potential of 3-(1,3-Benzoxazol-2-yl)-4,4,4-trifluoro-3-hydroxybutanoic acid in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate key signaling pathways involved in neuronal survival and function. For instance, it has been reported to inhibit the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. This property makes it a promising candidate for developing novel therapies targeting neurodegenerative disorders.

Another area of interest is the compound's potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Studies have demonstrated that 3-(1,3-Benzoxazol-2-yl)-4,4,4-trifluoro-3-hydroxybutanoic acid can effectively reduce inflammatory markers such as TNF-α and IL-6. This anti-inflammatory activity is attributed to its ability to modulate the NF-κB signaling pathway, which plays a central role in inflammation.

In addition to its therapeutic potential, 3-(1,3-Benzoxazol-2-yl)-4,4,4-trifluoro-3-hydroxybutanoic acid has also been explored for its use in diagnostic imaging. The compound's unique chemical properties make it suitable for conjugation with imaging agents such as fluorescent dyes or radioisotopes. This allows for non-invasive monitoring of disease progression and treatment efficacy. For example, conjugates of this compound have been used to visualize amyloid plaques in the brain, providing valuable insights into the pathogenesis of Alzheimer's disease.

The synthesis of 3-(1,3-Benzoxazol-2-yl)-4,4,4-trifluoro-3-hydroxybutanoic acid involves several well-established chemical reactions. One common approach is to start with a benzoxazole derivative and undergo a series of transformations including nucleophilic substitution, esterification, and hydrolysis reactions. The trifluoromethyl group can be introduced through various methods such as electrophilic fluorination or nucleophilic trifluoromethylation. These synthetic routes are highly versatile and can be adapted to produce different analogs with varying biological activities.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(1,3-Benzoxazol-2-yl)-4,4,4-trifluoro-3-hydroxybutanoic acid in human subjects. Preliminary results from phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, 3-(1,3-Benzoxazol-2-yl)-4,4,4-trifluoro-3-hydroxybutanoic acid (CAS No. 1197669-20-7) represents a promising compound with diverse applications in pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for developing novel therapies targeting neurodegenerative diseases, inflammatory conditions, and diagnostic imaging applications. Ongoing research and clinical trials will further elucidate its full potential and pave the way for its future use in clinical practice.